Cas no 2639445-66-0 (tert-butyl 2-(2-aminophenyl)sulfanylbenzoate)

• Product Name: tert-butyl 2-(2-aminophenyl)sulfanylbenzoate
• CAS No: 2639445-66-0
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 5664319
• PubChem ID: 165900397
• Update Time: 2025-10-30

tert-butyl 2-(2-aminophenyl)sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(2-aminophenyl)sulfanyl]benzoate
• EN300-27723618
• 2639445-66-0
• tert-butyl 2-(2-aminophenyl)sulfanylbenzoate

• Inchi： 1S/C17H19NO2S/c1-17(2,3)20-16(19)12-8-4-6-10-14(12)21-15-11-7-5-9-13(15)18/h4-11H,18H2,1-3H3
• InChI Key： SFXOVRLTKOAJEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)C1C=CC=CC=1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.11365002g/mol
• Monoisotopic Mass: 301.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.6Ų

Additional information on tert-butyl 2-(2-aminophenyl)sulfanylbenzoate

Research Brief on tert-Butyl 2-(2-aminophenyl)sulfanylbenzoate (CAS: 2639445-66-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 2-(2-aminophenyl)sulfanylbenzoate (CAS: 2639445-66-0) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for professionals in the field.

Recent studies highlight the compound's role as a key building block in the synthesis of bioactive molecules, particularly those targeting protein-protein interactions (PPIs) and enzyme inhibition. Its unique structural features, including the tert-butyl ester and the 2-aminophenylsulfanyl moiety, contribute to its reactivity and potential as a pharmacophore. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors for kinases involved in inflammatory pathways, showcasing its relevance in therapeutic applications.

In terms of synthesis, advancements have been made in optimizing the yield and purity of tert-butyl 2-(2-aminophenyl)sulfanylbenzoate. A novel catalytic method employing palladium-based catalysts was reported in Organic Letters, achieving a 90% yield under mild conditions. This methodological improvement is significant for scalable production, addressing previous challenges related to byproduct formation and reaction efficiency.

Biological evaluations of derivatives of this compound have revealed promising activity against a range of targets. For instance, a 2024 study in Bioorganic & Medicinal Chemistry identified analogs of tert-butyl 2-(2-aminophenyl)sulfanylbenzoate with potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. These findings underscore the compound's potential as a scaffold for epigenetic drug discovery.

Furthermore, computational modeling studies have provided insights into the binding modes of tert-butyl 2-(2-aminophenyl)sulfanylbenzoate derivatives with their biological targets. Molecular dynamics simulations, as detailed in a 2023 ACS Chemical Biology publication, highlighted the importance of the sulfanyl linker in stabilizing interactions with HDAC active sites, offering a rationale for further structural optimization.

In conclusion, tert-butyl 2-(2-aminophenyl)sulfanylbenzoate (CAS: 2639445-66-0) represents a valuable chemical entity with diverse applications in drug discovery. Its synthetic accessibility, coupled with its biological relevance, positions it as a promising candidate for the development of novel therapeutics. Future research should focus on expanding its utility through targeted derivatization and in vivo validation of its pharmacological properties.